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Compound of Interest

Compound Name:
N-(4-

dimethylaminobutyl)formamide

Cat. No.: B8285089

Get Quote

Version: 2.0 | Scope: Research & Development / Pilot Scale Synthesis Target Class:N-

alkylformamides bearing primary/secondary amine functionalities (e.g., N-(2-

aminoethyl)formamide).

Executive Summary: The "Trojan Horse" Hazard
Amino-functionalized formamides represent a unique intersection of chemical hazards. They

combine the solvent capability and skin permeability of the formamide moiety with the basicity

and sensitization potential of aliphatic amines.

This duality creates a "Trojan Horse" effect: the formamide backbone facilitates rapid dermal

absorption, carrying the reactive amine functional group deep into the systemic circulation.

Standard safety protocols for simple amines (which often rely on low skin permeability) are

insufficient here. This guide prioritizes dermal barrier integrity and reproductive protection.[1]

Chemical Identity & Physicochemical Logic[2]
To understand the hazard, one must understand the molecule's behavior.
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Property Value / Characteristic Safety Implication

Physical State Viscous Liquid (Hygroscopic)

Persists on surfaces; difficult to

evaporate fully in standard

hoods.

Solubility Miscible in H₂O, Alcohols
Readily absorbs through moist

skin/mucous membranes.

pH (10% aq) > 10 (Basic)

Corrosive to ocular tissue;

causes chemical burns upon

prolonged contact.

Vapor Pressure Low to Moderate

Inhalation hazard increases

significantly with heating or

aerosolization.

Critical Insight: Unlike simple solvents, these compounds do not "flash off." Spills remain

hazardous for days if not chemically neutralized and physically removed.

Toxicological Mechanisms (The "Why")
Safety protocols are often ignored because the mechanism of injury is misunderstood. Below is

the physiological cascade triggered by exposure.

Hepatotoxicity & Metabolic Activation
Formamide derivatives are not directly hepatotoxic; they are bio-activated. The liver's

cytochrome P450 system attempts to oxidize the formyl group, generating reactive isocyanate-

like intermediates that bind to cellular proteins, leading to necrosis.

Reproductive Toxicity (Teratogenicity)
The formamide moiety is a well-documented teratogen. It traverses the placental barrier.

Mechanism: Interference with nucleic acid synthesis in rapidly dividing fetal cells.

Critical Window: First trimester (organogenesis).
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Threshold: Toxicity can occur at doses below those causing maternal toxicity.

Visualization: The Bio-Activation Pathway
The following diagram illustrates the metabolic fate of N-alkylformamides, highlighting the

divergence between detoxification and toxic intermediate formation.
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Caption: Figure 1. Metabolic activation pathway of N-alkylformamides. Toxicity peaks when

Glutathione (GSH) stores are depleted.

Exposure Controls & Engineering
Glove Selection Logic (Data-Driven)
Stop using Nitrile for immersion. Most researchers default to nitrile gloves. While nitrile resists

amines well, it has poor resistance to formamides (breakthrough < 15 mins). Because these

molecules are bifunctional, you must select for the weakest link (the formamide solvent action).
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Glove Material Breakthrough Time Recommendation

Nitrile (0.11 mm) < 10 mins
Splash Only. Change

immediately upon contact.

Latex Immediate DO NOT USE.

Butyl Rubber > 480 mins
Primary Choice for handling

neat liquid.

Laminate (Silver Shield) > 480 mins
Best for spill cleanup or high-

risk synthesis.

Ventilation Requirements[4][5]
Standard: Chemical Fume Hood (Face velocity: 80–100 fpm).

Prohibited: Do not use on open benchtops. The low vapor pressure is deceptive; chronic low-

level inhalation can accumulate dose.

Experimental Protocol: Safe Handling Workflow
This protocol is designed to be self-validating. If a step fails (e.g., pH check), the workflow

halts.

Phase 1: Preparation
Barrier Check: Don Butyl gloves or double-glove (Nitrile over Laminate).

Quench Prep: Prepare a beaker of saturated Sodium Bicarbonate (NaHCO₃) or weak citric

acid (if the specific amine requires acid neutralization, though dilution is safer for

formamides). Rationale: Have neutralization ready before the spill occurs.

Phase 2: Synthesis/Transfer
Syringe Technique: Use Luer-lock syringes only. Friction-fit needles can detach due to the

viscosity of formamides.

Closed Systems: All heating > 60°C must occur under reflux or in sealed pressure vials.
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Phase 3: Decontamination & Waste
Glassware: Rinse with Acetone -> Water. Collect the first acetone rinse as

halogenated/solvent waste (due to dissolved formamide).

Wipe Down: Wipe work surface with water (to solubilize the formamide) followed by ethanol.

Emergency Response: Spill Neutralization
Scenario: 50 mL spill of N-(2-aminoethyl)formamide on the floor.

Evacuate & Ventilate: Clear the area. Formamide vapors will slowly saturate the room.

PPE Upgrade: Don a Tyvek suit and Silver Shield gloves.

Containment: Ring the spill with absorbent socks.

Neutralization (The "Hydrolysis" Strategy):

Do not just absorb. The amine is corrosive.[1]

Cover spill with Vermiculite or Dry Sand.

Note: Avoid strong acids for neutralization as this may generate heat and vaporize the

formamide moiety. Use simple dilution/absorption.

Disposal: Scoop into a wide-mouth jar. Label as "Basic Organic Toxicity Hazard."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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